Cas no 69178-44-5 (2-(2,3,4-trichlorophenyl)acetic Acid)

• Product Name: 2-(2,3,4-trichlorophenyl)acetic Acid
• CAS No: 69178-44-5
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• CID: 1736508
• PubChem ID: 15775088
• Update Time: 2025-04-21

2-(2,3,4-trichlorophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-trichlorophenyl)acetic Acid
• AT35184
• XOVZSZLZMZBHHV-UHFFFAOYSA-N
• 29277-00-7
• 2-(2,4,6-Trichlorophenyl)acetic acid
• SCHEMBL5191843
• Z1269113504
• Benzeneacetic acid, 2,4,6-trichloro-
• EN300-1072602
• 2-(2,4,6-Trichlorophenyl)aceticacid
• 69178-44-5
• (2,4,6-trichlorophenyl)acetic acid
• DTXSID50988884
• AKOS027343601

• Inchi： 1S/C8H5Cl3O2/c9-4-1-6(10)5(3-8(12)13)7(11)2-4/h1-2H,3H2,(H,12,13)
• InChI Key： XOVZSZLZMZBHHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 237.93565
• Monoisotopic Mass: 237.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3